Cas no 2137808-14-9 (Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl-)
Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide
- 1-(2,3-difluorophenyl)-N-methylethanesulfonamide
- Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl-
-
- Inchi: 1S/C9H11F2NO2S/c1-6(15(13,14)12-2)7-4-3-5-8(10)9(7)11/h3-6,12H,1-2H3
- InChI Key: JFJVSRKERUEBHK-UHFFFAOYSA-N
- SMILES: S(C(C)C1C=CC=C(C=1F)F)(NC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 302
- XLogP3: 1.4
- Topological Polar Surface Area: 54.6
Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-680213-0.05g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 0.05g |
$1320.0 | 2023-05-30 | ||
| Enamine | EN300-680213-0.1g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 0.1g |
$1384.0 | 2023-05-30 | ||
| Enamine | EN300-680213-0.25g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 0.25g |
$1447.0 | 2023-05-30 | ||
| Enamine | EN300-680213-0.5g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 0.5g |
$1509.0 | 2023-05-30 | ||
| Enamine | EN300-680213-1.0g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 1g |
$1572.0 | 2023-05-30 | ||
| Enamine | EN300-680213-2.5g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 2.5g |
$3080.0 | 2023-05-30 | ||
| Enamine | EN300-680213-5.0g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 5g |
$4557.0 | 2023-05-30 | ||
| Enamine | EN300-680213-10.0g |
1-(2,3-difluorophenyl)-N-methylethane-1-sulfonamide |
2137808-14-9 | 10g |
$6758.0 | 2023-05-30 |
Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl-
Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- (CAS No. 2137808-14-9): A Comprehensive Overview
Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137808-14-9, is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a wide range of biological activities, making it a subject of extensive study for potential therapeutic applications.
The structural uniqueness of Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- lies in its fluorinated aromatic ring system and the presence of dimethyl substitution on the nitrogen atom. The fluorine atoms at the 2 and 3 positions of the benzene ring enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the dimethyl group on the nitrogen atom contributes to the compound's overall solubility and bioavailability, making it a promising candidate for further development.
In recent years, there has been a growing interest in fluorinated sulfonamides due to their diverse pharmacological properties. These compounds have shown potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of fluorine atoms into the molecular structure often leads to improved binding affinity and selectivity towards biological targets, which is a key consideration in drug discovery.
One of the most compelling aspects of Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- is its ability to modulate enzyme activity. Sulfonamides are well-known for their inhibitory effects on various enzymes, particularly those involved in metabolic pathways. The fluorinated derivatives of sulfonamides have demonstrated enhanced potency and selectivity compared to their non-fluorinated counterparts. This has led to several studies exploring their potential as inhibitors of enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial in cancer therapy.
Recent research has also highlighted the role of Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- in addressing drug-resistant pathogens. The unique structural features of this compound allow it to interact with bacterial enzymes in ways that conventional antibiotics may not. This has opened up new avenues for developing novel antibiotics that can overcome existing resistance mechanisms. Studies have shown that this compound exhibits promising activity against Gram-negative bacteria, which are known to be particularly challenging to treat.
The synthesis of Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies are critical in achieving the desired molecular structure with minimal side products.
In terms of pharmacokinetic properties, Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of fluorine atoms enhances its bioavailability by improving lipid solubility while maintaining water solubility through the amide group. This balance is essential for achieving therapeutic efficacy without compromising safety.
The toxicological profile of this compound has also been extensively evaluated in preclinical studies. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety profile before it can be considered for clinical use.
The potential applications of Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl- extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and industrial applications where its unique chemical properties could provide innovative solutions. For instance, its ability to interact with biological targets suggests that it could be used to develop novel pesticides or herbicides that are more effective and environmentally friendly.
The development of new drugs is often a collaborative effort involving chemists, biologists, and pharmacologists. The case of Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery。 By combining synthetic chemistry with computational modeling and biological assays, researchers can accelerate the process of identifying promising candidates for further development.
In conclusion,Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl(CAS No.2137808-14-9) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further research. As our understanding of its biological activities continues to grow, we can expect to see more innovative uses emerge from this versatile molecule.
2137808-14-9 (Benzenemethanesulfonamide, 2,3-difluoro-N,α-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)